Cas no 1805370-69-7 (5-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid)
5-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 5-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid
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- Inchi: 1S/C8H3ClF5NO2/c9-3-1-2(8(12,13)14)4(6(10)11)15-5(3)7(16)17/h1,6H,(H,16,17)
- InChI Key: DMCXQQXYAVTMGC-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=O)O)N=C(C(F)F)C(C(F)(F)F)=C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 298
- XLogP3: 2.9
- Topological Polar Surface Area: 50.2
5-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029047615-1g |
5-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid |
1805370-69-7 | 97% | 1g |
$1,534.70 | 2022-04-01 |
5-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 5-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid
Comprehensive Overview of 5-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid (CAS No. 1805370-69-7)
5-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid (CAS No. 1805370-69-7) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, exhibits remarkable chemical stability and reactivity, making it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications due to its structural versatility and compatibility with modern synthetic methodologies.
The growing interest in fluorinated compounds like 5-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid is driven by their ability to enhance the physicochemical properties of target molecules. Fluorination often improves metabolic stability, lipophilicity, and bioavailability, which are critical factors in drug discovery and crop protection. Recent studies highlight the role of such compounds in developing next-generation herbicides, fungicides, and pharmaceutical intermediates, aligning with the global demand for sustainable and efficient chemical solutions.
One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 5-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid?" The synthesis typically involves multi-step reactions, including halogenation, fluorination, and carboxylation of pyridine precursors. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to optimize yield and purity. These methods are particularly relevant to researchers seeking scalable and cost-effective production strategies.
Another hot topic in the scientific community is the environmental impact of fluorinated compounds. While 5-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid is not classified as hazardous, its degradation products and long-term ecological effects are under scrutiny. Regulatory agencies and manufacturers are collaborating to develop greener alternatives and improve waste management protocols. This aligns with the broader industry trend toward green chemistry and sustainable manufacturing.
In the pharmaceutical sector, 5-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid is being investigated as a key building block for small-molecule inhibitors targeting enzymes and receptors. Its structural motifs are found in candidates for treating inflammatory diseases, metabolic disorders, and infectious diseases. The compound's ability to modulate electronic and steric properties makes it a preferred choice for medicinal chemists designing high-potency therapeutics.
From an analytical perspective, the characterization of CAS No. 1805370-69-7 involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods ensure accurate identification and purity assessment, which are essential for regulatory compliance and quality control. Researchers often search for "spectral data for 5-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid" to support their experimental work.
The commercial availability of 5-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid has expanded in recent years, with suppliers offering custom synthesis and bulk quantities. This accessibility has accelerated its adoption in both academic and industrial settings. However, challenges such as supply chain stability and intellectual property rights remain topics of discussion among stakeholders.
In conclusion, 5-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid (CAS No. 1805370-69-7) represents a cutting-edge compound with diverse applications in chemistry and life sciences. Its unique fluorinated structure, combined with evolving synthetic and analytical technologies, positions it as a critical component in the development of innovative solutions for global challenges. As research progresses, this compound is expected to play an even greater role in advancing scientific and industrial frontiers.
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